molecular formula C9H7BrFN B8464964 1-Methyl-5-fluoro-7-bromoindole CAS No. 408355-24-8

1-Methyl-5-fluoro-7-bromoindole

Cat. No.: B8464964
CAS No.: 408355-24-8
M. Wt: 228.06 g/mol
InChI Key: VMXYKKCOSKUEEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-5-fluoro-7-bromoindole is a useful research compound. Its molecular formula is C9H7BrFN and its molecular weight is 228.06 g/mol. The purity is usually 95%.
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Properties

CAS No.

408355-24-8

Molecular Formula

C9H7BrFN

Molecular Weight

228.06 g/mol

IUPAC Name

7-bromo-5-fluoro-1-methylindole

InChI

InChI=1S/C9H7BrFN/c1-12-3-2-6-4-7(11)5-8(10)9(6)12/h2-5H,1H3

InChI Key

VMXYKKCOSKUEEP-UHFFFAOYSA-N

Canonical SMILES

CN1C=CC2=CC(=CC(=C21)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (60%, 1.75 g, 43.8 mmol) in DMF (134 mL) was added a solution of 5-fluoro-7-bromoindole (7.8 g, 36.4 mmol) in DMF (10 mL). After 1 h at room temperature, the mixture was treated with methyl iodide (3.4 mL, 54.6 mmol) with cooling in an ice-water bath. The reaction mixture was allowed to warm up room temperature and stirred overnight. The reaction was quenched with water, extracted with ethyl acetate, and the organic layer was washed with water and brine, dried (sodium sulfate) and concentrated to give a crude product, which was used without further purification. 1H NMR (400 MHz, CDCl3) 4.06 (s, 3H), 6.34 (d, J=3.13 Hz, 1H), 6.96 (d, J=3.13 Hz, 1H), 7.07 (dd, J1=2.34 Hz, J2=8.60 Hz, 1H), 7.12 (dd, J1=2.34 Hz, J2=9.0 Hz, 1H).
Quantity
1.75 g
Type
reactant
Reaction Step One
Name
Quantity
134 mL
Type
solvent
Reaction Step One
Quantity
7.8 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
3.4 mL
Type
reactant
Reaction Step Three

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